N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C19H19IN4O2S
• Molecular Weight: 494.4 g/mol
• IUPAC Name: N-(4-iodo-2-methylphenyl)-2-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19IN4O2S/c1-12-10-14(20)6-9-16(12)21-17(25)11-27-19-23-22-18(24(19)2)13-4-7-15(26-3)8-5-13/h4-10H,11H2,1-3H3,(H,21,25)
• InChI Key: WVTJRXZYWSQMBI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)I)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)OC

Description

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as IMTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. Its unique structure and properties make it a promising candidate for use in various research areas, such as cancer therapy and drug development.

Mechanism of Action

The mechanism of action of N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of enzymes such as matrix metalloproteinases (MMPs), which play a crucial role in tumor invasion and metastasis.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has been shown to have other biochemical and physiological effects. Research has shown that this compound has anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases, such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. However, there are also limitations to its use. This compound is not very water-soluble, which can make it difficult to administer in certain experiments. Additionally, its cytotoxic effects may limit its use in certain cell culture experiments.

Future Directions

There are several future directions for research on N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of research is the investigation of the mechanism of action of this compound and its effects on various signaling pathways. Additionally, there is potential for the use of this compound in combination with other drugs to enhance their efficacy.

Synthesis Methods

The synthesis of N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-iodo-2-methylphenol with 2-mercaptoacetamide and 4-methoxyphenyl-4-methyl-1,2,4-triazole-3-thiol in the presence of a catalyst. The resulting compound is purified and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied extensively for its potential applications in cancer therapy. Research has shown that this compound has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to inhibit the growth and metastasis of tumors in animal models.